N~1~-2-biphenylyl-N~2~-(4-chlorophenyl)-N~2~-(methylsulfonyl)alaninamide

• IUPAC Name: 2-(4-chloro-N-methylsulfonylanilino)-N-(2-phenylphenyl)propanamide
• InChI: InChI=1S/C22H21ClN2O3S/c1-16(25(29(2,27)28)19-14-12-18(23)13-15-19)22(26)24-21-11-7-6-10-20(21)17-8-4-3-5-9-17/h3-16H,1-2H3,(H,24,26)
• InChI Key: MDZQHLXCUIAYCW-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1C2=CC=CC=C2)N(C3=CC=C(C=C3)Cl)S(=O)(=O)C
• Molecular Formula: C22H21ClN2O3S
• Molecular Weight: 428.9 g/mol

Description

N~1~-2-biphenylyl-N~2~-(4-chlorophenyl)-N~2~-(methylsulfonyl)alaninamide, commonly known as BMS-582949, is a chemical compound that has been extensively studied for its potential therapeutic effects. This compound belongs to the class of selective glycine transporter 1 (GlyT1) inhibitors, which have been shown to have potential in treating various neurological and psychiatric disorders.

Mechanism of Action

BMS-582949 works by inhibiting the activity of the N~1~-2-biphenylyl-N~2~-(4-chlorophenyl)-N~2~-(methylsulfonyl)alaninamide transporter, which is responsible for the reuptake of glycine in the brain. By inhibiting this transporter, BMS-582949 increases the levels of glycine in the brain, which has been shown to have a positive effect on various neurological and psychiatric disorders.
Biochemical and physiological effects:
BMS-582949 has been shown to have several biochemical and physiological effects, including an increase in the levels of glycine in the brain, an improvement in cognitive function, and a reduction in the symptoms of various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BMS-582949 in lab experiments is its selectivity for the N~1~-2-biphenylyl-N~2~-(4-chlorophenyl)-N~2~-(methylsulfonyl)alaninamide transporter, which allows for a more targeted approach to studying the effects of glycine on the brain. However, one of the limitations of using this compound is the potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on BMS-582949, including the development of more selective N~1~-2-biphenylyl-N~2~-(4-chlorophenyl)-N~2~-(methylsulfonyl)alaninamide inhibitors, the investigation of the potential therapeutic effects of this compound in other neurological and psychiatric disorders, and the exploration of the underlying mechanisms of action of this compound.
In conclusion, BMS-582949 is a chemical compound that has been extensively studied for its potential therapeutic effects. This compound has been shown to have a positive effect on various neurological and psychiatric disorders, and it works by inhibiting the activity of the this compound transporter in the brain. While there are some limitations to using this compound in lab experiments, there are also several future directions for research on BMS-582949, which could lead to the development of new and more effective treatments for these disorders.

Scientific Research Applications

BMS-582949 has been the subject of extensive scientific research, with many studies focusing on its potential therapeutic effects. One of the main areas of research has been the use of this compound in treating various neurological and psychiatric disorders, including schizophrenia, depression, and anxiety.